Cas no 2228889-53-8 (methyl 2-hydroxy-2-(1-phenylcyclopentyl)acetate)

• Product Name: methyl 2-hydroxy-2-(1-phenylcyclopentyl)acetate
• CAS No: 2228889-53-8
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6056412
• PubChem ID: 165640568
• Update Time: 2025-07-20

methyl 2-hydroxy-2-(1-phenylcyclopentyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(1-phenylcyclopentyl)acetate
• 2228889-53-8
• EN300-1864587

• Inchi： 1S/C14H18O3/c1-17-13(16)12(15)14(9-5-6-10-14)11-7-3-2-4-8-11/h2-4,7-8,12,15H,5-6,9-10H2,1H3
• InChI Key： WCMQTBGHCWJXDH-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-hydroxy-2-(1-phenylcyclopentyl)acetate

Comprehensive Overview of Methyl 2-hydroxy-2-(1-phenylcyclopentyl)acetate (CAS No. 2228889-53-8)

Methyl 2-hydroxy-2-(1-phenylcyclopentyl)acetate, with the CAS number 2228889-53-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This ester derivative is characterized by its unique structural features, including a cyclopentyl ring substituted with a phenyl group and a hydroxyacetate moiety. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for high-purity synthetic intermediates like methyl 2-hydroxy-2-(1-phenylcyclopentyl)acetate has surged, driven by advancements in targeted drug delivery systems and biocompatible materials. Researchers are increasingly exploring its potential in designing chiral catalysts and bioactive scaffolds, aligning with the growing trend of green chemistry and sustainable synthesis. The compound’s stereochemical properties also make it a subject of interest for asymmetric synthesis, a hot topic in modern organic chemistry.

One of the most frequently asked questions about CAS 2228889-53-8 revolves around its synthetic routes and purification methods. Optimized protocols often involve Grignard reactions or esterification techniques, followed by chromatographic purification to achieve the desired enantiomeric purity. The compound’s solubility profile (e.g., in polar solvents like methanol or acetonitrile) and thermal stability are critical parameters for industrial-scale production, addressing common queries from process chemists and quality control specialists.

The versatility of methyl 2-hydroxy-2-(1-phenylcyclopentyl)acetate extends to its applications in peptide mimetics and small-molecule therapeutics. With the rise of AI-driven drug discovery, this compound is often highlighted in computational studies for its molecular docking potential. Its pharmacophore features are being investigated for interactions with central nervous system (CNS) targets, a trending area in neurological disorder research.

From an SEO perspective, keywords such as "buy methyl 2-hydroxy-2-(1-phenylcyclopentyl)acetate", "CAS 2228889-53-8 supplier", and "synthesis of hydroxycyclopentyl acetate derivatives" reflect user intent in sourcing or studying this compound. Additionally, phrases like "applications of phenylcyclopentyl esters in medicine" and "chiral building blocks for drug development" align with current academic and industrial search trends.

Quality assurance is another critical aspect associated with CAS No. 2228889-53-8. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its chemical identity and purity grade. These methods cater to the needs of regulatory compliance and good manufacturing practices (GMP), which are paramount for laboratories and manufacturers.

In conclusion, methyl 2-hydroxy-2-(1-phenylcyclopentyl)acetate represents a nexus of innovation in synthetic and medicinal chemistry. Its multifaceted utility, combined with the evolving demands of precision medicine and sustainable chemistry, ensures its continued relevance. Future research may uncover novel applications, further solidifying its role as a high-value chemical intermediate.